Cas no 2137869-45-3 (3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine)

• Product Name: 3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• CAS No: 2137869-45-3
• MF: C₁₂H₁₁Cl₂N₃
• MW: 268.141840219498
• CID: 6232948
• PubChem ID: 165451831
• Update Time: 2025-06-07

3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2137869-45-3
• EN300-741554
• 3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C12H11Cl2N3/c13-9-3-8(4-10(14)5-9)11-6-16-17-2-1-15-7-12(11)17/h3-6,15H,1-2,7H2
• InChI Key： WDIWNGCDLXDFCE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NN2CCNCC2=1)Cl

Computed Properties

• Exact Mass: 267.0330028g/mol
• Monoisotopic Mass: 267.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine

Introduction to 3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine (CAS No. 2137869-45-3)

3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine, identified by its Chemical Abstracts Service (CAS) number 2137869-45-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[1,5-a]pyrazine class, a scaffold known for its structural versatility and biological activity. The presence of two chlorine atoms at the 3 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural motif of 3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine is characterized by a fused bicyclic system consisting of two pyrazole rings. This configuration allows for multiple sites of interaction with biological targets, including enzymes and receptors. The dichlorophenyl substituent not only enhances the lipophilicity of the molecule but also serves as a handle for further functionalization through synthetic chemistry approaches.

In recent years, there has been a growing interest in developing novel heterocyclic compounds with potential therapeutic applications. Pyrazolo[1,5-a]pyrazines have been extensively studied due to their ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The compound CAS No. 2137869-45-3 is no exception and has been investigated for its pharmacological properties.

One of the most compelling aspects of 3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine is its potential as a lead compound for the development of new drugs. Researchers have leveraged its structural framework to design molecules that exhibit inhibitory activity against targets such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins. These proteins are crucial regulators of immune responses and have been implicated in various inflammatory diseases.

The dichlorophenyl group in 3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine plays a pivotal role in determining its binding affinity to biological targets. Computational studies have demonstrated that this substituent can engage in hydrophobic interactions and π-stacking with residues in the active site of enzymes. Such interactions are critical for the efficacy of small-molecule inhibitors. Additionally, the presence of two chlorine atoms may enhance the metabolic stability of the compound by preventing rapid degradation.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like CAS No. 2137869-45-3. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazolo[1,5-a]pyrazine core. These reactions offer high selectivity and yield under mild conditions, making them ideal for large-scale synthesis. Furthermore, modular synthetic strategies allow for easy modification of the scaffold to explore different pharmacological profiles.

The biological evaluation of 3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine has revealed several interesting findings. In vitro assays have shown that this compound exhibits moderate inhibitory activity against JAK2 and STAT3 phosphorylation. These results are particularly noteworthy given the role of these proteins in diseases such as rheumatoid arthritis and leukemia. Further studies are underway to optimize its potency and selectivity.

One of the key challenges in drug development is minimizing off-target effects while maximizing therapeutic efficacy. The unique structural features of CAS No. 2137869-45-3 may contribute to its selectivity by interacting specifically with target proteins while avoiding non-specific binding to other biomolecules. This property is essential for reducing side effects and improving patient outcomes.

The potential applications of 3-(3,5-dichlorophenyl)-4H,5H,6H,7H-pyrazolo[1，5-a]pyrazine extend beyond oncology. Preclinical studies have suggested that this compound may have utility in treating inflammatory disorders by modulating immune cell signaling pathways. The ability to fine-tune its pharmacological properties through structure-activity relationship (SAR) studies makes it a versatile tool for drug discovery.

Future research directions include exploring new synthetic routes to improve accessibility and scalability of CAS No. 2137869-45-3 derivatives. Additionally，investigators are examining its potential in combination therapies with other drugs to enhance therapeutic outcomes。 The integration of computational modeling with experimental data will be crucial in understanding its mechanism of action and optimizing its pharmacokinetic profile。

In conclusion,CAS No 2137869-45-3 represents an intriguing candidate for further pharmaceutical development。 Its unique structural features，combined with promising biological activity，make it a valuable asset in medicinal chemistry。 As research continues，this compound has the potential to contribute significantly to advancements in therapeutic interventions across multiple disease areas。